Cas no 173268-82-1 (Ganolactone A)

• Product Name: Ganolactone A
• CAS No: 173268-82-1
• MF: C₂₈H₃₈O₆
• MW: 470.60
• CID: 2712743
• PubChem ID: 101712064
• Update Time: 2025-05-24

Ganolactone A Chemical and Physical Properties

Names and Identifiers

• Ganolactone A
• 173268-82-1
• G89262
• Ganolactone

• Inchi： InChI=1S/C27H36O6/c1-23(2)16-11-14(28)22-21(24(16,3)9-7-18(23)30)15(29)13-25(4)17(12-19(31)27(22,25)6)26(5)10-8-20(32)33-26/h14,16-17,28H,7-13H2,1-6H3
• InChI Key： NEYFZTSOEPMHGQ-UHFFFAOYSA-N
• SMILES： CC1(CCC(=O)O1)C1CC(=O)C2(C)C3=C(C(=O)CC12C)C1(C)CCC(=O)C(C)(C)C1CC3O |c:14|

Computed Properties

• Exact Mass: 456.25118886g/mol
• Monoisotopic Mass: 456.25118886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 1
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 97.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Ganolactone A

Introduction to Ganolactone A (CAS No. 173268-82-1)

Ganolactone A, a naturally occurring compound with the chemical name Ganolactone A, is a molecule of significant interest in the field of pharmaceutical chemistry and biochemistry. Its unique structure and potential biological activities have positioned it as a subject of extensive research and investigation. With a CAS number of 173268-82-1, this compound has garnered attention for its structural complexity and the variety of biological pathways it may interact with.

The molecular formula of Ganolactone A is C₁₈H₂₄O₄, indicating a relatively complex structure that may include multiple functional groups capable of engaging in diverse biochemical interactions. This complexity has made it a valuable candidate for studying mechanisms of action in various biological systems. Recent advancements in spectroscopic techniques and computational chemistry have enhanced the ability to elucidate the structure and properties of such compounds, providing researchers with more precise tools for investigation.

One of the most compelling aspects of Ganolactone A is its potential role in modulating biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. Studies have begun to uncover its interactions with key enzymes and receptors, suggesting that it may serve as a lead compound for the development of novel therapeutic agents. For instance, preliminary research indicates that Ganolactone A may inhibit the activity of certain inflammatory cytokines, making it a promising candidate for treating chronic inflammatory conditions.

The synthesis of Ganolactone A has been a challenge due to its intricate structure, but recent breakthroughs in synthetic methodologies have made it more accessible for large-scale production. Researchers have employed advanced techniques such as solid-phase synthesis and biocatalysis to streamline the process, reducing costs and improving yields. These advancements are crucial for translating laboratory findings into viable clinical applications.

Furthermore, the pharmacokinetic properties of Ganolactone A are under active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Initial studies suggest that Ganolactone A has a moderate bioavailability and a relatively long half-life, which could make it an attractive candidate for once-daily dosing regimens. However, further research is needed to fully characterize its pharmacokinetic profile.

The role of Ganolactone A in neurodegenerative diseases has also been a focus of recent research. Preclinical studies have shown that it may protect against neuronal damage by modulating oxidative stress and inflammation pathways. These findings are particularly intriguing given the increasing prevalence of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease worldwide. While more research is needed to confirm these effects in human trials, the preliminary data are encouraging.

In addition to its potential therapeutic applications, Ganolactone A has sparked interest in the field of natural product chemistry. Its isolation from plant sources has provided insights into the ecological roles that such compounds may play. For example, some researchers hypothesize that Ganolactone A could serve as a defense mechanism against herbivores or pathogens within its native ecosystem. Such ecological insights not only enrich our understanding of natural product diversity but also may inform future drug discovery efforts.

The future direction of research on Ganolactone A appears promising, with several avenues for further exploration. One key area is the development of derivatives with enhanced pharmacological properties. By modifying specific structural features, researchers aim to improve bioavailability, reduce side effects, and expand therapeutic applications. Additionally, exploring new synthetic routes could help reduce production costs and environmental impact.

Another exciting frontier is the use of computational modeling to predict the interactions between Ganolactone A and biological targets. Advances in artificial intelligence and machine learning have enabled researchers to generate accurate models of protein-ligand binding interactions at an unprecedented scale. These models can help identify potential drug candidates more efficiently and guide experimental design.

In conclusion, Ganolactone A (CAS No. 173268-82-1) represents a fascinating compound with significant potential in pharmaceutical research. Its complex structure, diverse biological activities, and promising preclinical results make it a compelling subject for further study. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, Ganolactone A is poised to play an important role in addressing some of today's most pressing medical challenges.